Clamidoxic acid

• CAS No.: 6170-69-0
• Molecular Formula: C15H11Cl2NO4
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 2-[2-[(3,4-dichlorobenzoyl)amino]phenoxy]acetic acid
• InChI: InChI=1S/C15H11Cl2NO4/c16-10-6-5-9(7-11(10)17)15(21)18-12-3-1-2-4-13(12)22-8-14(19)20/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key: TVQRUKZAWSJVRX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl)OCC(=O)O
• Synonyms: clamidoxic acid

Description

It is characterized by its unique chemical structure, which includes a dichlorobenzamido group attached to a phenoxyacetic acid backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of clamidoxic acid typically involves the reaction of 3,4-dichlorobenzoic acid with phenoxyacetic acid under specific conditions. One method involves the hydrolysis of the amide to 3,4-dichlorobenzoic acid, which is then acidified and extracted into toluene. The resulting acid is converted into its methyl ester by the addition of diazomethane in diethyl ether .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves large-scale synthesis using similar reaction conditions as those described for laboratory preparation, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

Clamidoxic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the molecule.

Substitution: The dichlorobenzamido group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include thionyl chloride (for forming acid chlorides), diazomethane (for esterification), and various bases and acids for hydrolysis and substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield different chlorinated derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

Clamidoxic acid has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a standard in chromatographic analysis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, although it is not currently approved for any medical applications.

Industry: This compound is used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of clamidoxic acid involves its interaction with specific molecular targets. The dichlorobenzamido group is believed to play a crucial role in its biological activity by binding to enzymes and receptors involved in various biochemical pathways . The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that it may inhibit certain enzymes involved in inflammation and microbial growth .

Comparison with Similar Compounds

Similar Compounds

Clamidoxic acid can be compared with other compounds that have similar structures or functions, such as:

3,4-Dichlorobenzoic acid: A precursor in the synthesis of this compound.

Phenoxyacetic acid: Another component of the molecule.

Clavulanic acid: Although structurally different, it shares some biological activities.

Uniqueness

What sets this compound apart is its unique combination of the dichlorobenzamido and phenoxyacetic acid moieties, which confer distinct chemical and biological properties.